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Compound of Interest

Compound Name: 1-Pyrenamin-d9

Cat. No.: B12403717

Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a certified Safety Data Sheet

(SDS). Always refer to the SDS provided by the manufacturer before handling any chemical.

The safety information for 1-Pyrenamine-d9 is largely extrapolated from its non-deuterated

analogue, 1-Aminopyrene (CAS 1606-67-3), as specific comprehensive safety data for the

deuterated compound is limited. The toxicological properties of isotopically labeled compounds

are generally assumed to be very similar to their non-labeled counterparts.

Chemical Identification and Physical Properties
1-Pyrenamine-d9 is a deuterated form of 1-Aminopyrene, an aromatic amine. Aromatic amines

are a class of compounds often used in the synthesis of dyes, pharmaceuticals, and other

specialty chemicals.[1] The pyrene backbone is a polycyclic aromatic hydrocarbon (PAH).
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Property Value

Chemical Name 1-Pyren-2,3,4,5,6,7,8,9,10-d9-amine

Synonyms 1-Aminopyrene-d9

CAS Number 128008-86-6[2]

Molecular Formula C₁₆D₉H₂N[2]

Molecular Weight 226.32 g/mol [3]

Appearance Yellow to green powder or crystalline powder.[4]

Melting Point 115-117 °C[3]

Solubility Insoluble in water.[5]

Storage Temperature
Store in a dry, cool, and well-ventilated place

under an inert atmosphere.[6]

Hazard Identification and GHS Classification
1-Pyrenamine is classified as harmful if swallowed and may be harmful in contact with skin.[5]

It is also suspected of causing genetic defects. Like many PAHs, it requires careful handling

due to potential long-term health effects.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[5]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[5]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects

GHS Pictograms:

alt text

alt text
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Signal Word: Warning[5]

Toxicological Information
The toxicological properties of 1-Pyrenamine-d9 have not been fully investigated. The data

presented here is for its non-deuterated form, 1-Aminopyrene. Aromatic amines and PAHs are

classes of compounds that are often associated with mutagenic and carcinogenic properties.

This is frequently due to their metabolic activation in the body to reactive intermediates that can

bind to DNA.[7]

Toxicity Data Value Species

LD50 (Oral) 1070 mg/kg Rat[8]

Mutagenicity

Genotoxic in the Mutatox®

Test, particularly after

metabolic activation (S-9

medium).[9]

Vibrio fischeri[9]

Experimental Protocols
Ames Test for Mutagenicity of Aromatic Amines
The Ames test is a widely used bacterial reverse mutation assay to assess the mutagenic

potential of chemical compounds.[10][11]

Objective: To determine if 1-Pyrenamine-d9 or its metabolites can induce mutations in the DNA

of Salmonella typhimurium strains.

Methodology:

Bacterial Strains: Several strains of Salmonella typhimurium that are auxotrophic for histidine

(i.e., they cannot produce their own histidine and require it for growth) are used. Strains like

TA98 and TA100 are commonly employed to detect frameshift and base-pair substitution

mutations, respectively.[11]
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Metabolic Activation: Since many aromatic amines are pro-mutagens that require metabolic

activation to exert their mutagenic effects, the test is typically run in the presence and

absence of a liver extract fraction (S9).[7][11] The S9 fraction contains enzymes (like

cytochrome P450s) that can metabolize the test compound into reactive intermediates.[7]

Procedure: a. The bacterial strains are exposed to various concentrations of 1-Pyrenamine-

d9, both with and without the S9 mix.[11] b. The bacteria are then plated on a minimal agar

medium that lacks histidine.[11] c. The plates are incubated at 37°C for 48-72 hours.[11]

Data Analysis: Only bacteria that have undergone a reverse mutation (revertants) that allows

them to synthesize their own histidine will be able to grow and form colonies. The number of

revertant colonies is counted for each concentration of the test substance and compared to

the number of spontaneous revertant colonies on the negative control plates. A significant,

dose-dependent increase in the number of revertant colonies indicates that the substance is

mutagenic.

Dermal Exposure Assessment for PAHs
This protocol provides a general framework for assessing dermal exposure to PAHs like 1-

Pyrenamine-d9.

Objective: To quantify the amount of a PAH that contaminates the skin surface after a potential

exposure event.

Methodology:

Sampling Medium: A solvent or oil is used to wipe a defined area of the skin. Corn oil can be

used as it is safe and effective in collecting PAHs.[12]

Procedure: a. Before potential exposure, a baseline wipe sample is taken from the skin area

of interest (e.g., forearm, neck). b. After the work task or potential exposure, the same skin

area is wiped again. c. A defined area of skin is sprayed with a known volume of the

sampling medium.[12] d. The area is then wiped with a sterile pad (e.g., Texwipe®

AlphaWipes®).[12] e. The wipe sample is stored in a sealed container, protected from light,

and kept cool until analysis.
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Analytical Method: The wipe samples are extracted with a suitable solvent, and the extract is

analyzed by methods such as High-Performance Liquid Chromatography (HPLC) with

fluorescence detection or Gas Chromatography-Mass Spectrometry (GC-MS) to identify and

quantify the specific PAH.

Visualizations
Safe Handling Workflow
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Workflow for Safe Handling of 1-Pyrenamine-d9

Risk Assessment
(Review SDS)

Select Personal Protective Equipment (PPE)
- Nitrile gloves

- Safety glasses/goggles
- Lab coat

Use Engineering Controls
(Fume Hood)

Handling Procedures
- Avoid dust formation

- Avoid skin/eye contact
- Avoid inhalation/ingestion

Proper Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Under inert atmosphere

Decontamination
- Wash hands thoroughly

- Clean work surfaces

Waste Disposal
(Follow institutional and

local regulations)

Spill Response

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Pyrenamine-d9.

Potential Metabolic Activation Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b12403717/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-on-the-safety-of-1-pyrenamine-d9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Metabolic Activation of 1-Pyrenamine

1-Pyrenamine

N-hydroxy-1-aminopyrene

CYP450 Oxidation

Aryl Nitrenium Ion
(Reactive Intermediate)

Esterification (e.g., sulfation,
acetylation) & loss of group

DNA Adducts

Covalent Binding to DNA

Potential for Mutations

Click to download full resolution via product page

Caption: A potential metabolic pathway for the activation of 1-Pyrenamine.

First Aid and Emergency Procedures
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[6]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists, call a physician.[6]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[6]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Call a physician or poison control center immediately.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or chemical

foam.[6]

Specific Hazards: May produce toxic fumes of carbon monoxide, carbon dioxide, and

nitrogen oxides upon combustion.[6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Handling and Storage
Handling: Wear appropriate personal protective equipment. Avoid creating dust. Ensure

adequate ventilation, preferably in a chemical fume hood. Avoid contact with skin, eyes, and

clothing.[6]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store

under an inert atmosphere.[6] Keep away from strong oxidizing agents.[6]

Disposal Considerations
Dispose of this chemical in accordance with all applicable federal, state, and local

environmental regulations. Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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